Cas no 1343293-69-5 ((4-Fluoro-3,5-dimethylfuran-2-yl)(phenyl)methanol)

• Product Name: (4-Fluoro-3,5-dimethylfuran-2-yl)(phenyl)methanol
• CAS No: 1343293-69-5
• MF: C₁₃H₁₃FO₂
• MW: 220.239527463913
• MDL: MFCD07775372
• CID: 5149539
• Update Time: 2026-03-03

(4-Fluoro-3,5-dimethylfuran-2-yl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-3,5-dimethylfuran-2-yl)(phenyl)methanol
• SB61648
• A927820
• (4-fluoro-3-methylphenyl)-(5-methylfuran-2-yl)methanol

• MDL： MFCD07775372
• Inchi： 1S/C13H13FO2/c1-8-11(14)9(2)16-13(8)12(15)10-6-4-3-5-7-10/h3-7,12,15H,1-2H3
• InChI Key： ATHXSNVZUGNVNQ-UHFFFAOYSA-N
• SMILES： FC1=C(C)OC(=C1C)C(C1C=CC=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• XLogP3: 2.7
• Topological Polar Surface Area: 33.4

Additional information on (4-Fluoro-3,5-dimethylfuran-2-yl)(phenyl)methanol

Introduction to (4-Fluoro-3,5-dimethylfuran-2-yl)(phenyl)methanol and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (4-Fluoro-3,5-dimethylfuran-2-yl)(phenyl)methanol (CAS No. 1343293-69-5) stands out as a compound of considerable interest due to its unique structural and functional properties. This compound, characterized by its fluoro and methyl substituents on a furan ring, combined with a phenyl methanol moiety, has garnered attention in recent years for its potential applications in various scientific domains.

The structural features of (4-Fluoro-3,5-dimethylfuran-2-yl)(phenyl)methanol make it a versatile intermediate in organic synthesis. The presence of the fluoro group, in particular, is significant as fluorine atoms are known to influence the electronic properties of molecules, thereby affecting their reactivity and biological activity. This compound’s potential as a building block in the synthesis of more complex molecules has been explored in several recent studies.

In the realm of pharmaceutical research, the compound’s structure suggests that it could serve as a precursor for the development of novel therapeutic agents. The combination of a furan ring and a phenolic group provides a scaffold that can be modified to target specific biological pathways. For instance, furan derivatives have been widely studied for their antimicrobial and anti-inflammatory properties. The introduction of fluorine and methyl groups may further enhance these properties by modulating the molecule’s lipophilicity and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like (4-Fluoro-3,5-dimethylfuran-2-yl)(phenyl)methanol with greater accuracy. Molecular modeling studies have indicated that this compound may exhibit inhibitory effects on certain enzymes implicated in diseases such as cancer and neurodegenerative disorders. These findings are particularly exciting as they open up new avenues for drug discovery.

The synthesis of (4-Fluoro-3,5-dimethylfuran-2-yl)(phenyl)methanol involves multi-step organic reactions that highlight the compound’s synthetic utility. The process typically begins with the preparation of fluoro-substituted furans, followed by functionalization with phenyl groups. The use of palladium-catalyzed cross-coupling reactions has been reported to be particularly effective in constructing the desired carbon-carbon bonds. These synthetic methodologies not only showcase the compound’s complexity but also its feasibility for large-scale production.

The role of (4-Fluoro-3,5-dimethylfuran-2-yl)(phenyl)methanol in materials science is also noteworthy. Fluorinated compounds are known for their unique electronic and optical properties, making them valuable in the development of advanced materials such as organic semiconductors and liquid crystals. The structural motifs present in this compound could potentially be exploited to design novel materials with tailored properties.

In conclusion, (4-Fluoro-3,5-dimethylfuran-2-yl)(phenyl)methanol is a compound with multifaceted applications across various fields of chemistry. Its structural features, particularly the presence of fluoro and methyl groups on a furan ring alongside a phenolic moiety, make it a promising candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in shaping the future of chemical innovation.